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Compound of Interest

Compound Name: 2-(2-Methylazetidin-2-yl)ethanol

Cat. No.: B2427712

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the physicochemical properties of 2-(2-
Methylazetidin-2-yl)ethanol is not readily available in public databases. This guide utilizes
data for the closely related isomer, 2-(1-Methylazetidin-3-yl)ethanol, for illustrative purposes
and provides general experimental protocols for the determination of key physicochemical
parameters. It is crucial to note that properties can vary significantly between isomers.

Introduction

Azetidine scaffolds are of significant interest in medicinal chemistry due to their unique
conformational constraints and their role as bioisosteres for other cyclic and acyclic moieties.
The substituent pattern on the azetidine ring plays a critical role in modulating the
physicochemical and pharmacological properties of the molecule. This technical guide focuses
on the physicochemical properties of 2-(2-Methylazetidin-2-yl)ethanol, a substituted azetidine
of potential interest in drug discovery and development.

Physicochemical Properties

The following table summarizes the predicted and experimental physicochemical properties of
the related isomer, 2-(1-Methylazetidin-3-yl)ethanol. These values can serve as an estimation
for 2-(2-Methylazetidin-2-yl)ethanol, but experimental verification is essential.
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Value (for 2-(1-

Property Methylazetidin-3- Data Type
yl)ethanol)
Molecular Formula CeH13NO -
Molecular Weight 115.17 g/mol [1] Calculated
CAS Number 1363381-66-1[1] -
Melting Point Not available -
Boiling Point Not available -
pKa Not available -
logP Not available -
Solubility Not available -

Experimental Protocols

Accurate determination of physicochemical properties is fundamental for drug development.

Below are detailed methodologies for key experimental procedures.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature. Impurities typically

depress and broaden the melting point range.

Experimental Workflow: Melting Point Determination
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Caption: Workflow for determining the melting point of a solid sample.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. It is a key indicator of volatility.

Experimental Workflow: Boiling Point Determination (Thiele Tube Method)
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Caption: Procedure for boiling point determination using the Thiele tube method.

pKa Determination

The pKa is a measure of the acidity or basicity of a compound. It is the pH at which the
compound is 50% ionized and 50% non-ionized.

Experimental Workflow: pKa Determination (Potentiometric Titration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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